Cas no 34822-90-7 (Cyclopentadienyl Thallium)

• Product Name: Cyclopentadienyl Thallium
• CAS No: 34822-90-7
• MF: C₅H₇Tl
• MW: 271.492382287979
• MDL: MFCD00134141
• CID: 89106
• PubChem ID: 87566000
• Update Time: 2025-11-02

Cyclopentadienyl Thallium Chemical and Physical Properties

Names and Identifiers

• Cyclopentadienylthallium
• Thallium cyclopentadienide
• Thallous cyclopentadienide
• 2-Cyclopentadienyl thallium
• Cyclopentadienylthanllium
• Thallocene
• (η5-Cyclopentadienyl)thallium
• NSC 114719
• cyclopenta-2,4-dien-1-ylthallium
• Thallium, .pi.-cyclopentadienyl-
• c0954
• Thallium, (eta5-2,4-cyclopentadien-1-yl)-
• 2,4-Cyclopentadien-1-ylthallium #
• Thallium,(.eta.<5>-2,4-cyclopentadien-1-yl)-
• cylopentadienyl-thallium
• Thallium,4-cyclopentadien-1-yl)-
• 34822-90-7
• NSC114719
• Thallium, 2,4-cyclopentadien-1-yl-
• AKOS015916200
• NSC-114719
• EINECS 252-229-2
• Thallium, (.eta.5-2,4-cyclopentadien-1-yl)-
• Thallium, pi-cyclopentadienyl-
• cyclopentadienyl-thallium
• 2,4-cyclopentadien-1-yl-thalliu
• 2,4-Cyclopentadien-1-ylthallium
• Thallium(I) cyclopentadienide
• Cyclopentadienyl Thallium

• MDL： MFCD00134141
• Inchi： 1S/C5H5.Tl.2H/c1-2-4-5-3-1;;;/h1-5H;;;
• InChI Key： WSAHYBFPGWMGGG-UHFFFAOYSA-N
• SMILES： [TlH2]C1C=CC=C1

Computed Properties

• Exact Mass: 270.01400
• Monoisotopic Mass: 270.013537
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 80.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Light yellow powder
• Melting Point: 300 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: 1.02150
• Solubility: Insoluble in water
• Sensitiveness: Air Sensitive

Cyclopentadienyl Thallium Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300+H330-H411
• Warning Statement： P260-P264-P270-P271-P273-P284-P301+P310+P330-P304+P340+P310-P391-P403+P233-P405-P501
• Hazardous Material transportation number：UN 1707 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 26/28-33-51/53
• Safety Instruction： S13-S28-S45-S61
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R26/28; R33; R51/53

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Cyclopentadienyl Thallium

Comprehensive Guide to Cyclopentadienyl Thallium (CAS No. 34822-90-7): Properties, Applications, and Industry Insights

Cyclopentadienyl Thallium (CAS No. 34822-90-7) is an organometallic compound that has garnered significant attention in both academic research and industrial applications. Known for its unique chemical properties, this compound is often referred to in scientific literature as Thallium Cyclopentadienide or TlCp. Researchers and industry professionals frequently search for information on its synthesis, stability, and potential uses, making it a hot topic in modern chemistry discussions.

The molecular structure of Cyclopentadienyl Thallium features a thallium atom bonded to a cyclopentadienyl ring, which contributes to its interesting reactivity and coordination chemistry. This structural arrangement is similar to other metallocenes, but the presence of thallium introduces distinct electronic and steric effects. Many users searching for organometallic thallium compounds or cyclopentadienyl metal complexes are particularly interested in how these properties compare to analogous compounds with different metals.

One of the most common queries about Cyclopentadienyl Thallium relates to its synthesis. The compound is typically prepared through the reaction of thallium(I) salts with cyclopentadienyl reagents under controlled conditions. Recent advancements in synthetic methodologies have made this process more efficient, addressing search trends around improved synthesis of TlCp and safer handling of thallium compounds. These developments align with the growing emphasis on green chemistry and process optimization in the chemical industry.

In terms of applications, Cyclopentadienyl Thallium serves as a valuable precursor in materials science and catalysis. Researchers exploring metal-organic frameworks (MOFs) or thin film deposition techniques often investigate its potential as a starting material. The compound's volatility and decomposition characteristics make it suitable for chemical vapor deposition (CVD) processes, which is why searches for CVD precursors and high-purity metalorganic compounds frequently include references to this material.

The stability and storage conditions of Cyclopentadienyl Thallium are another area of frequent inquiry. Proper handling requires an understanding of its sensitivity to air and moisture, with many users searching for storage guidelines for air-sensitive compounds and handling protocols for organometallics. Recent studies have focused on developing stabilized formulations and protective packaging solutions, reflecting industry demands for more user-friendly material formats.

From a spectroscopic perspective, Cyclopentadienyl Thallium exhibits characteristic signatures that are valuable for analytical chemists. Search trends show particular interest in NMR spectra of thallium compounds and vibrational analysis of metal-cyclopentadienyl complexes. These analytical techniques are crucial for quality control in research and industrial settings, where precise compound identification is essential.

The safety profile of Cyclopentadienyl Thallium is understandably a major concern for many users. While not classified as a restricted substance, proper laboratory practices must be followed. Frequent searches include toxicity data for organothallium compounds and waste disposal methods for metal-containing chemicals. Recent publications have addressed these concerns by developing less hazardous synthetic routes and improved waste treatment protocols.

In the context of current research trends, Cyclopentadienyl Thallium has found renewed interest in advanced material development. With growing searches for next-generation electronic materials and quantum dot precursors, scientists are exploring its potential in cutting-edge applications. The compound's ability to form well-defined molecular structures makes it attractive for nanomaterial synthesis and molecular electronics.

The commercial availability of Cyclopentadienyl Thallium is another common search topic, with users looking for reliable suppliers of TlCp and pricing trends for specialty organometallics. The market for such compounds has seen steady growth, driven by expanding research in materials science and catalysis. Quality specifications, including purity levels and packaging options, are key considerations for procurement professionals.

Looking ahead, the future of Cyclopentadienyl Thallium research appears promising. Emerging search terms like thallium-based catalysts and heavy metal organic compounds for energy applications suggest expanding areas of investigation. As analytical techniques become more sophisticated and synthetic methods more refined, our understanding of this compound's full potential continues to grow.

For researchers working with Cyclopentadienyl Thallium, proper characterization is essential. Common analytical challenges and solutions are frequently searched topics, including X-ray crystallography of thallium complexes and mass spectrometry of organometallic compounds. These techniques provide crucial structural information that guides both fundamental studies and applied research.

In conclusion, Cyclopentadienyl Thallium (CAS No. 34822-90-7) represents an important class of organometallic compounds with diverse applications and interesting chemical properties. From its fundamental chemistry to its practical uses in materials science, this compound continues to be a subject of active research and industrial interest. As search trends evolve to reflect new applications and safety considerations, the scientific community's understanding of this versatile material will undoubtedly continue to expand.